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Compound of Interest

Compound Name: Methyl behenate

Cat. No.: B033397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl behenate, the methyl ester of behenic acid, is a saturated fatty acid ester that serves

as a versatile ingredient in cosmetic and personal care formulations. Its long-chain structure

(C22) imparts desirable sensory and functional properties, making it a valuable component in a

variety of products, including creams, lotions, and other skincare preparations. Primarily, it

functions as a skin-conditioning agent, emollient, humectant, and thickener.[1][2] Methyl
behenate contributes to the texture, stability, and skin feel of cosmetic formulations, typically

providing a smooth and non-greasy sensation.[1][2]

This document provides detailed application notes and experimental protocols for the utilization

of methyl behenate in cosmetic formulations, with a focus on its effects on viscosity, skin

hydration, and sensory characteristics.

Physicochemical Properties
A summary of the key physicochemical properties of methyl behenate is presented in the table

below.
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Property Value Reference

INCI Name METHYL BEHENATE [1]

CAS Number 929-77-1 [2]

Molecular Formula C23H46O2 [2]

Molecular Weight 354.61 g/mol [2]

Appearance White to off-white waxy solid [3]

Melting Point 54-56 °C [2]

Applications in Cosmetic Formulations
Methyl behenate is utilized in cosmetic formulations for its multifunctional properties:

Emollient: It helps to soften and smooth the skin by forming a protective layer that reduces

water loss.

Skin-Conditioning Agent: It helps to maintain the skin in good condition.[1]

Thickening Agent: It increases the viscosity of formulations, contributing to a richer texture

and improved stability.[2]

Humectant: It helps to retain moisture in the product and on the skin.[1]

Opacifying Agent: It can be used to reduce the transparency of a product.

Texture Enhancer: It imparts a smooth, non-greasy feel to creams and lotions.[2]

Quantitative Data Summary
The following tables present representative quantitative data on the effects of methyl
behenate on formulation viscosity, sensory perception, and skin hydration. Note: Specific

experimental data for methyl behenate is not widely available in public literature. The following

data is illustrative and based on the known properties of long-chain fatty acid esters in cosmetic

emulsions.
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Table 1: Effect of Methyl Behenate Concentration on Viscosity of an O/W Cream

Concentration of Methyl Behenate (%
w/w)

Viscosity (cP) at 25°C

0 (Control) 8,500

1 10,200

2 12,800

3 15,500

5 21,000

Table 2: Sensory Panel Evaluation of a Lotion Containing 3% Methyl Behenate (n=20

panelists)

Sensory Attribute Mean Score (1-10 Scale*) Standard Deviation

Initial Feel

- Greasiness 2.1 0.8

- Stickiness 1.5 0.5

- Smoothness 8.7 1.1

Rub-Out

- Spreadability 8.2 1.3

- Absorption 7.9 1.5

Afterfeel (5 mins)

- Tackiness 1.2 0.4

- Softness 9.1 0.9

- Residual Film 2.5 1.0

*Where 1 is low/negative perception and 10 is high/positive perception.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b033397?utm_src=pdf-body
https://www.benchchem.com/product/b033397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Skin Hydration Effects of a Cream with 5% Methyl Behenate

Time Point
Corneometry (Arbitrary
Units)

Transepidermal Water
Loss (TEWL) (g/m²/h)

Baseline 45.2 ± 5.1 12.3 ± 2.5

1 Hour Post-Application 68.7 ± 6.3 8.1 ± 1.9

4 Hours Post-Application 62.1 ± 5.8 9.5 ± 2.1

8 Hours Post-Application 55.4 ± 5.5 10.8 ± 2.3

Experimental Protocols
Protocol 1: Formulation of an Oil-in-Water (O/W) Cream
with Methyl Behenate
This protocol describes the preparation of a stable O/W cream incorporating methyl behenate.

Materials:

Oil Phase:

Methyl Behenate: 1-5%

Cetearyl Alcohol: 3%

Glyceryl Stearate: 2%

Caprylic/Capric Triglyceride: 5%

Water Phase:

Deionized Water: q.s. to 100%

Glycerin: 3%

Xanthan Gum: 0.2%
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Cool-Down Phase:

Phenoxyethanol (and) Ethylhexylglycerin (Preservative): 1%

Fragrance (optional): 0.1%

Equipment:

Beakers

Water bath or heating mantle

Overhead stirrer or homogenizer

Weighing scale

pH meter

Procedure:

Preparation of Water Phase: In a beaker, disperse xanthan gum in glycerin to form a slurry.

Add the deionized water and heat to 75°C while stirring until the xanthan gum is fully

hydrated.

Preparation of Oil Phase: In a separate beaker, combine methyl behenate, cetearyl alcohol,

glyceryl stearate, and caprylic/capric triglyceride. Heat to 75°C until all components are

melted and uniform.

Emulsification: Slowly add the oil phase to the water phase while homogenizing at high

speed for 3-5 minutes.

Cooling: Continue stirring at a lower speed and allow the emulsion to cool.

Addition of Cool-Down Phase: When the temperature of the emulsion is below 40°C, add the

preservative and fragrance (if using).

Final Adjustments: Adjust the pH if necessary to the desired range (typically 5.5-6.5 for skin

products).
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Homogenization (optional): A final, brief homogenization can improve the long-term stability

and texture of the cream.

Water Phase Preparation

Oil Phase Preparation

Disperse Xanthan Gum in Glycerin

Add Deionized Water

Heat to 75°C

Emulsification: Add Oil Phase to Water Phase with High-Speed Homogenization

Combine Methyl Behenate, Cetearyl Alcohol, Glyceryl Stearate, Caprylic/Capric Triglyceride

Heat to 75°C

Cool emulsion with slow stirring

Add Preservative and Fragrance (below 40°C)

Adjust pH and Final Homogenization

Final O/W Cream
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Click to download full resolution via product page

Caption: Workflow for the formulation of an O/W cream with methyl behenate.

Protocol 2: Evaluation of Formulation Stability
This protocol outlines methods for assessing the stability of a cosmetic emulsion containing

methyl behenate.

Methods:

Macroscopic Evaluation:

Visually inspect the formulation for any signs of phase separation, creaming,

sedimentation, color change, or odor change.

Observations should be made at regular intervals (e.g., 24 hours, 1 week, 1 month, 3

months) under different storage conditions.

Microscopic Evaluation:

Use a light microscope to observe the droplet size and distribution of the internal phase.

An increase in droplet size over time indicates coalescence and potential instability.

Accelerated Stability Testing:

Centrifugation Test: Centrifuge the sample at 3000 rpm for 30 minutes. Any phase

separation indicates poor stability.

Freeze-Thaw Cycling: Subject the product to at least three cycles of freezing at -10°C for

24 hours followed by thawing at room temperature (25°C) for 24 hours. Assess for any

physical changes after each cycle.

Elevated Temperature Storage: Store samples at elevated temperatures (e.g., 40°C and

50°C) for a period of one to three months. Monitor for changes in physical properties.

Physicochemical Parameter Monitoring:
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Measure the pH and viscosity of the formulation at each time point and under each

storage condition. Significant changes can indicate instability.
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Storage Conditions

Evaluation at Time Intervals (e.g., 24h, 1wk, 1mo, 3mo)

Prepare Formulation Samples

Room Temperature (25°C) Elevated Temperature (40°C, 50°C) Freeze-Thaw Cycles (-10°C to 25°C) Centrifugation Test (Initial Stability)

Macroscopic (Phase Separation, Color, Odor)

Microscopic (Droplet Size)

Physicochemical (pH, Viscosity)

Stability Assessment
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Sensory Attribute Evaluation

Recruit Trained Panelists

Prepare Coded Samples (Test & Control)

Standardized Product Application

Initial Feel (Greasiness, Stickiness, Smoothness)

Rub-Out (Spreadability, Absorption)

Afterfeel (Tackiness, Softness, Residual Film)

Rate Attributes on a Scale

Data Analysis and Profile Generation

Sensory Profile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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